4-Nonylbenzaldehyde

• CAS No.: 70972-98-4
• Molecular Formula: C16H24O
• Molecular Weight: 232.36 g/mol
• IUPAC Name: 4-nonylbenzaldehyde
• InChI: InChI=1S/C16H24O/c1-2-3-4-5-6-7-8-9-15-10-12-16(14-17)13-11-15/h10-14H,2-9H2,1H3
• InChI Key: MLPGFYQRKQHSJN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=CC=C(C=C1)C=O

Description

4-Nonylbenzaldehyde is a useful research compound. Its molecular formula is C16H24O and its molecular weight is 232.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.0 g (7.5 mmol) of 4-nonylbenzoyl chloride in 75 mL of THF at −78° C. was treated with 7.5 mL (7.5 mmol) of 1M lithium tri-(tert-butoxy) aluminum hydride in THF. After 30 min at −78° C., the reaction was quenched with 2N HCl and was allowed to warm to rt. The mixture was poured into Et2O and washed with 2N HCl, sat'd NaHCO3 and sat'd NaCl. The organic layer was dried over MgSO4 and concentrated. The residue was purified on a 40M Biotage column using 100:1 v/v hexane/Et2O as the eluant to afford 708 mg (41%) of the title compound: 1H-NMR (500 MHz) δ 0.87 (t, J=7.0, 3H), 1.26-1.31 (m, 12H), 1.60-1.66 (m, 2H), 2.68 (t, J=7.8, 2H), 7.32 (d, J=8.0, 2H), 7.79 (d, J=8.0, 2H), 9.97 (s, 1H).